Cas no 885276-70-0 (2-(CHLOROMETHYL)-8-NITROIMIDAZO[1,2-A]PYRIDINE)

• Product Name: 2-(CHLOROMETHYL)-8-NITROIMIDAZO[1,2-A]PYRIDINE
• CAS No: 885276-70-0
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• MDL: MFCD06796168
• CID: 892755
• PubChem ID: 72208527
• Update Time: 2025-06-08

2-(CHLOROMETHYL)-8-NITROIMIDAZO[1,2-A]PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(CHLOROMETHYL)-8-NITROIMIDAZO[1,2-A]PYRIDINE
• 2-Chloromethyl-8-nitro-imidazo[1,2-a]pyridine
• 2-(3-METHOXY-PHENOXY)-PROPIONIC ACID
• 885276-70-0
• FT-0722776
• AB29339

• MDL： MFCD06796168
• Inchi： 1S/C8H6ClN3O2/c9-4-6-5-11-3-1-2-7(12(13)14)8(11)10-6/h1-3,5H,4H2
• InChI Key： ZFVMAKJVOBPXLN-UHFFFAOYSA-N
• SMILES： ClCC1=CN2C=CC=C(C2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.01500
• Monoisotopic Mass: 211.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.12000
• LogP: 2.50450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-(CHLOROMETHYL)-8-NITROIMIDAZO[1,2-A]PYRIDINE

Professional Introduction to 2-(CHLOROMETHYL)-8-NITROIMIDAZO[1,2-A]PYRIDINE (CAS No. 885276-70-0)

2-(CHLOROMETHYL)-8-nitroimidazo[1,2-a]pyridine (CAS No. 885276-70-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazo[1,2-a]pyridine scaffold, which is a privileged structure known for its broad biological activity and potential therapeutic applications. The presence of both a chloromethyl group and a nitro group in its molecular framework imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 2-(CHLOROMETHYL)-8-nitroimidazo[1,2-a]pyridine make it particularly interesting for medicinal chemists. The chloromethyl moiety serves as a versatile handle for further functionalization through nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores. In contrast, the nitro group can be reduced to an amine or converted into other functional groups, providing additional synthetic flexibility. These attributes have positioned this compound as a key building block in the development of novel drug candidates targeting various diseases.

In recent years, there has been growing interest in imidazo[1,2-a]pyridine derivatives due to their demonstrated efficacy in several preclinical studies. Researchers have explored their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The nitro group in 2-(CHLOROMETHYL)-8-nitroimidazo[1,2-a]pyridine has been particularly studied for its ability to modulate enzyme activity and interact with biological targets. For instance, studies have shown that nitro-substituted imidazo[1,2-a]pyridines can exhibit inhibitory effects on certain kinases involved in cancer progression.

The synthesis of 2-(CHLOROMETHYL)-8-nitroimidazo[1,2-a]pyridine involves multi-step organic transformations that require precise control over reaction conditions. The chloromethyl group is typically introduced through the reaction of a Grignard reagent with formaldehyde or through nucleophilic substitution reactions involving halogenated precursors. The nitration step is carried out under controlled conditions to ensure regioselectivity and minimize side reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

The pharmacological properties of 2-(CHLOROMETHYL)-8-nitroimidazo[1,2-a]pyridine have been investigated in several preclinical models. One notable area of research has focused on its potential as an antiviral agent. Studies have demonstrated that derivatives of this scaffold can inhibit the replication of certain viruses by interfering with viral protease activity or by disrupting viral assembly processes. Additionally, the compound has shown promise as an anti-inflammatory agent, with preliminary data suggesting that it can modulate inflammatory pathways by targeting specific enzymes and cytokines.

The versatility of 2-(CHLOROMETHYL)-8-nitroimidazo[1,2-a]pyridine has also led to its exploration as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing derivatives of this compound that can selectively inhibit specific kinases, researchers aim to develop drugs that can effectively block aberrant signaling cascades without affecting normal cellular processes. Such targeted therapies have the potential to improve patient outcomes by providing more precise treatment options.

In conclusion, 2-(CHLOROMETHYL)-8-nitroimidazo[1,2-a]pyridine (CAS No. 885276-70-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As ongoing research continues to uncover new ways to utilize this compound and its derivatives, it is likely to remain a cornerstone in the quest for novel treatments for various diseases.